Comprehensive Technical Guide: Chemical Properties and Synthetic Methodologies of 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one
Comprehensive Technical Guide: Chemical Properties and Synthetic Methodologies of 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one
Prepared by: Senior Application Scientist Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Executive Summary
In modern drug discovery, the rational design of targeted therapeutics relies heavily on the availability and stability of highly functionalized building blocks. 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one (Chemical Formula: C₅H₆N₂OS) is a highly versatile
However, handling this molecule presents a significant chemical challenge. As a Senior Application Scientist, I frequently observe researchers failing to isolate this compound due to a lack of mechanistic understanding of its reactivity. This whitepaper provides an in-depth analysis of its chemical properties, the causality behind its instability, and a self-validating synthetic protocol designed to yield high-purity material.
Structural and Chemical Properties
The reactivity of 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one is governed by the electronic push-pull dynamics between its functional groups. The 1,3-thiazole ring is an electron-deficient heterocycle. When attached to the carbonyl carbon at the 5-position, it acts as a strong electron-withdrawing group, significantly increasing the electrophilicity of the ketone.
Simultaneously, the adjacent
Quantitative Data Summary
| Property | Value | Analytical Significance |
| IUPAC Name | 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one | Standard nomenclature for regulatory filings |
| Molecular Formula | C₅H₆N₂OS | Confirmed via High-Resolution Mass Spectrometry |
| Molecular Weight | 142.18 g/mol | Target mass for LC-MS monitoring |
| Exact Mass | 142.020 Da | Used for exact mass isotopic distribution |
| Topological Polar Surface Area | ~84.2 Ų | Indicates good aqueous solubility potential |
| Stability Profile | Highly unstable as a free base | Requires isolation as a protonated salt (HCl/HBr) |
Mechanistic Challenges: The Dimerization Paradigm
A common error in the laboratory is attempting to synthesize this compound via direct amination of an
When 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one is generated as a free base, it undergoes rapid, spontaneous intermolecular condensation. The nucleophilic primary amine of one molecule attacks the highly electrophilic ketone of another, forming a dihydropyrazine intermediate. Upon exposure to air, this intermediate is rapidly oxidized to a highly stable, conjugated pyrazine dimer[2].
To circumvent this catastrophic side reaction, the compound must be synthesized via a controlled reduction and isolated exclusively as a hydrochloride salt. Protonating the amine neutralizes its nucleophilicity, effectively shutting down the dimerization pathway.
Self-Validating Synthetic Methodology
To ensure absolute scientific integrity, the following protocol is designed as a self-validating system . Each synthetic transformation includes an orthogonal analytical checkpoint. Proceeding without satisfying these checkpoints will compromise the entire workflow. We utilize the Staudinger reduction of an
Step 1: -Bromination
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Procedure: Dissolve 1-(1,3-thiazol-5-yl)ethan-1-one in glacial acetic acid. Add 1.05 equivalents of molecular bromine (Br₂) dropwise at 0°C. Stir for 2 hours at room temperature.
-
Causality: Acetic acid acts as both a solvent and an enolization catalyst, directing the bromination exclusively to the
-carbon. -
Validation Checkpoint: Analyze via LC-MS. The reaction is complete only when the chromatogram shows the disappearance of the starting material and the emergence of a product peak with a distinct 1:1 isotopic doublet (M⁺ and M+2) indicative of mono-bromination.
Step 2: Nucleophilic Azidation
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Procedure: Dissolve the crude
-bromo ketone in anhydrous acetone. Add 1.2 equivalents of Sodium Azide (NaN₃) and stir at room temperature for 4 hours. Filter the resulting NaBr salts. -
Causality: The azide ion is a powerful, non-basic nucleophile that cleanly displaces the bromide via an Sₙ2 mechanism without causing enolization or elimination.
-
Validation Checkpoint: Perform an FT-IR scan of the crude oil. You must observe a strong, sharp asymmetric stretching band at ~2100 cm⁻¹ . If this band is absent, the azidation has failed.
Step 3: Staudinger Reduction & Salt Isolation
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Procedure: Dissolve the
-azido ketone in a THF/Water mixture. Slowly add 1.1 equivalents of Triphenylphosphine (PPh₃) at 0°C. Stir until nitrogen gas evolution ceases. Acidify the mixture immediately with 2M HCl in diethyl ether to precipitate the product. -
Causality: PPh₃ attacks the azide to form a phosphazide intermediate, which loses N₂ to form an iminophosphorane. Water hydrolyzes this to the primary amine and triphenylphosphine oxide (TPPO). Immediate acidification traps the amine as the HCl salt, preventing pyrazine dimerization.
-
Validation Checkpoint: ¹H NMR (DMSO-d₆) must show a broad integration of 3H at ~8.5 ppm, confirming the presence of the -NH₃⁺ group. ³¹P NMR must show a single peak at ~29 ppm (TPPO), confirming complete reduction.
Synthetic workflow of 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one via Staudinger reduction.
Applications in Drug Development
The 2-Amino-1-(1,3-thiazol-5-yl)ethan-1-one scaffold is highly prized in oncology and immunology. By utilizing the primary amine and the ketone, medicinal chemists can construct complex heterocyclic arrays, such as 3(5)-amino-pyrazole derivatives[3].
These advanced derivatives are frequently utilized as Cyclin-Dependent Kinase (CDK) inhibitors . In tumor cells, hyperactive CDK/Cyclin complexes aberrantly phosphorylate the Retinoblastoma (Rb) protein. This phosphorylation forces Rb to release the E2F transcription factor, driving unchecked cellular proliferation. Thiazole-derived inhibitors synthesized from our
Mechanism of action for thiazole-derived CDK inhibitors in cell cycle arrest.
Handling, Stability, and Storage Protocols
To ensure the longevity of the synthesized material, adhere strictly to the following parameters:
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Physical State: Must be stored as a dry hydrochloride or hydrobromide salt.
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Atmosphere: Store under an inert atmosphere (Argon or Nitrogen) to prevent ambient moisture from inducing partial hydrolysis and subsequent dimerization.
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Temperature: Maintain at 2-8°C in a dark, desiccated environment.
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Downstream Usage: When the free base is required for downstream coupling (e.g., amide bond formation), do not pre-form it. Instead, generate the free base in situ within the reaction mixture using a non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA) immediately prior to adding the electrophile.
References
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Synthesis of bis-diosgenin pyrazine dimers: new cephalostatin analogs PubMed / Steroids URL:[Link]
-
1-(2-Amino-1,3-thiazol-4-yl)ethan-1-one (Structural Analog & Chemical Properties) PubChem URL:[Link]
- WO2001012189A1 - 3(5)
Sources
- 1. 1-(2-Amino-1,3-thiazol-4-yl)ethan-1-one | C5H6N2OS | CID 3111964 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. Synthesis of bis-diosgenin pyrazine dimers: new cephalostatin analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. WO2001012189A1 - 3(5)-amino-pyrazole derivatives, process for their preparation and their use as antitumor agents - Google Patents [patents.google.com]
